(2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one

• IUPAC Name: (2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C32H29N5O3S2/c1-4-35-24-20-23(40-3)16-17-25(24)41-27(35)19-18-26-30(38)36(5-2)32(42-26)28-29(33-21-12-8-6-9-13-21)34-37(31(28)39)22-14-10-7-11-15-22/h6-20H,4-5H2,1-3H3,(H,33,34)/b26-18-,27-19+,32-28+
• InChI Key: ZHDSVHVZCAQOGW-XPHNGISESA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)OC)SC1=CC=C3C(=O)N(C(=C4C(=NN(C4=O)C5=CC=CC=C5)NC6=CC=CC=C6)S3)CC
• Isomeric SMILES: CCN\1C2=C(C=CC(=C2)OC)S/C1=C/C=C\3/C(=O)N(/C(=C\4/C(=NN(C4=O)C5=CC=CC=C5)NC6=CC=CC=C6)/S3)CC
• Molecular Formula: C32H29N5O3S2
• Molecular Weight: 595.7 g/mol

Description

The compound (2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one is a complex organic molecule with potential applications in various scientific fields. This compound features multiple functional groups, including pyrazole, thiazolidinone, and benzothiazole moieties, which contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, such as 3-anilino-5-oxo-1-phenylpyrazole and 3-ethyl-5-methoxy-1,3-benzothiazole. These intermediates are then subjected to condensation reactions under controlled conditions to form the final product. The reaction conditions often include the use of solvents like ethanol or dimethyl sulfoxide (DMSO) and catalysts such as p-toluenesulfonic acid (PTSA) to facilitate the condensation process.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to enhance yield and purity, as well as implementing continuous flow processes to ensure consistent production. The use of automated reactors and advanced purification techniques, such as column chromatography and recrystallization, are common in industrial settings to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions

(2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents such as sodium borohydride or lithium aluminum hydride can convert the compound into reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Halogenating agents, nucleophiles like amines or thiols

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction can produce alcohols or amines

Scientific Research Applications

(2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one: has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials, such as polymers and dyes, due to its unique structural features.

Mechanism of Action

The mechanism of action of (2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound’s multiple functional groups allow it to bind to various enzymes and receptors, modulating their activity. For instance, it may inhibit key enzymes involved in cancer cell proliferation or disrupt microbial cell membranes, leading to cell death. The exact pathways and targets depend on the specific biological context and require further research to elucidate fully.

Comparison with Similar Compounds

(2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one: can be compared with other similar compounds, such as:

• (2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one
• Bis(2-ethylhexyl) terephthalate
• Radical-triggered translocation compounds

The uniqueness of (2E,5Z)-2-(3-anilino-5-oxo-1-phenylpyrazol-4-ylidene)-3-ethyl-5-[(2E)-2-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)ethylidene]-1,3-thiazolidin-4-one lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various scientific and industrial applications.